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Compound of Interest

Compound Name: Protriptyline-d3 Hydrochloride

Cat. No.: B568794 Get Quote

This technical guide provides a comprehensive overview of the physical and chemical

properties of Protriptyline-d3 Hydrochloride, tailored for researchers, scientists, and

professionals in drug development. This document includes key physicochemical data, detailed

experimental protocols, and visual diagrams to elucidate signaling pathways and experimental

workflows.

Physical and Chemical Data
Protriptyline-d3 Hydrochloride is the deuterated form of Protriptyline Hydrochloride, a

tricyclic antidepressant.[1] The incorporation of deuterium isotopes makes it a valuable tool in

pharmacokinetic and metabolic studies, often used as an internal standard for quantitative

analysis by methods such as NMR, GC-MS, or LC-MS.[1][2][3]

Table 1: Physicochemical Properties of Protriptyline-d3 Hydrochloride
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Property Value Source(s)

Chemical Name

3-(5H-dibenzo[a,d][4]annulen-

5-yl)-N-

(trideuteriomethyl)propan-1-

amine;hydrochloride

[5]

Synonyms

Protriptyline (N-Methyl-d3)

Hydrochloride, Protriptyline-D3

Hydrochloride

[1][6]

Molecular Formula C₁₉H₁₉D₃ClN [7][8][9]

Molecular Weight 302.86 g/mol [7][8][9]

CAS Number 1435934-21-6 [1][6][7][8]

Appearance
White to yellowish powder (for

non-deuterated form)
[10]

Solubility

Freely soluble in water and

soluble in dilute HCl (for non-

deuterated form). Soluble in

DMSO.

[4][10][11]

Storage Conditions

Store at 20° to 25°C (68° to

77°F). Keep container tightly

closed and dry.[4] For solutions

in solvent, store at -80°C for up

to 6 months or -20°C for up to

1 month.[12]

Table 2: Comparison with Non-Deuterated Protriptyline Hydrochloride
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Property
Protriptyline-d3
Hydrochloride

Protriptyline
Hydrochloride

Molecular Formula C₁₉H₁₉D₃ClN C₁₉H₂₂ClN

Molecular Weight 302.86 g/mol [7] 299.84 g/mol [4][7][10]

CAS Number 1435934-21-6[7] 1225-55-4[7][13][14]

Experimental Protocols
The following are generalized methodologies relevant to the analysis and characterization of

Protriptyline-d3 Hydrochloride.

Quantitative Analysis by Liquid Chromatography-Mass
Spectrometry (LC-MS)
This protocol outlines a general method for the quantification of a target analyte in a biological

matrix using Protriptyline-d3 Hydrochloride as an internal standard.

Objective: To accurately measure the concentration of non-deuterated Protriptyline in a

sample (e.g., plasma, urine).

Principle: Isotope dilution mass spectrometry is a highly accurate method for quantification.

The deuterated standard (Protriptyline-d3 HCl) is chemically identical to the analyte but has

a different mass, allowing for precise measurement by correcting for variations during

sample preparation and analysis.[3]

Procedure:

Sample Preparation:

Spike a known concentration of Protriptyline-d3 Hydrochloride into the biological

sample.

Perform a protein precipitation step, typically with a cold organic solvent like acetonitrile

or methanol.
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Vortex the mixture to ensure thorough mixing and precipitation.

Centrifuge the sample to pellet the precipitated proteins.

Collect the supernatant for analysis.

LC Separation:

Inject the supernatant onto a suitable C18 reverse-phase HPLC column.

Use a gradient elution with a mobile phase consisting of an aqueous component (e.g.,

water with 0.1% formic acid) and an organic component (e.g., acetonitrile with 0.1%

formic acid).

The gradient program should be optimized to achieve good separation of the analyte

from matrix components.

MS Detection:

Utilize a mass spectrometer with an electrospray ionization (ESI) source operating in

positive ion mode.

Monitor the specific mass-to-charge ratio (m/z) transitions for both Protriptyline and

Protriptyline-d3 using Multiple Reaction Monitoring (MRM).

Quantification:

Calculate the ratio of the peak area of the analyte to the peak area of the internal

standard (Protriptyline-d3).

Determine the concentration of the analyte in the unknown sample by comparing this

ratio to a standard curve prepared with known concentrations of the analyte and a

constant concentration of the internal standard.

Purity and Identity Confirmation by High-Resolution
Mass Spectrometry (HRMS)
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Objective: To confirm the elemental composition and purity of a Protriptyline-d3
Hydrochloride standard.

Procedure:

Prepare a dilute solution of Protriptyline-d3 Hydrochloride in a suitable solvent (e.g.,

methanol).

Infuse the solution directly into a high-resolution mass spectrometer (e.g., Orbitrap or

TOF).

Acquire the full scan mass spectrum in positive ion mode.

Compare the experimentally measured accurate mass of the molecular ion with the

theoretically calculated mass for C₁₉H₁₉D₃N. The mass difference should be within a few

parts per million (ppm).

Analyze the isotopic pattern to confirm the presence and number of deuterium atoms.

Visualizations
Mechanism of Action: Neurotransmitter Reuptake
Inhibition
Protriptyline, like other tricyclic antidepressants (TCAs), exerts its therapeutic effects primarily

by blocking the reuptake of key neurotransmitters in the synaptic cleft.[15][16][17] This action

increases the concentration and enhances the signaling of norepinephrine and, to a lesser

extent, serotonin.[13][18][19]
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Caption: Mechanism of action of Protriptyline.

Experimental Workflow: Isotope Dilution Analysis
The following diagram illustrates a typical workflow for quantifying an analyte in a complex

matrix using Protriptyline-d3 Hydrochloride as an internal standard.
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7. Final Result
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Caption: Workflow for quantitative analysis using a deuterated standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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